N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H22N2O/c1-2-20-12-10-15(11-13-20)19-18(21)17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,2,10-13H2,1H3,(H,19,21)
• InChI Key: MQIRGOLTOAJGHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide: is a chemical compound that features a naphthalene ring attached to a piperidine ring via a carboxamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide typically involves the reaction of naphthalene-1-carboxylic acid with 1-ethylpiperidin-4-amine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic substitution, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of naphthalene-1,4-dicarboxylic acid.

Reduction: Formation of N-(1-ethylpiperidin-4-yl)naphthalene-1-methanol.

Substitution: Formation of N-(1-ethylpiperidin-4-yl)naphthalene-1-alkylamide.

Scientific Research Applications

Chemistry: N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: In biological research, this compound is used to study the interactions between small molecules and biological targets, such as enzymes and receptors.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, thereby influencing various biochemical pathways.

Comparison with Similar Compounds

• N-(1-ethylpiperidin-4-yl)naphthalene-2-carboxamide
• N-(1-ethylpiperidin-4-yl)naphthalene-1-sulfonamide
• N-(1-ethylpiperidin-4-yl)benzamide

Comparison: N-(1-ethylpiperidin-4-yl)naphthalene-1-carboxamide is unique due to its specific structural features, such as the position of the carboxamide group on the naphthalene ring. This structural uniqueness can influence its chemical reactivity and biological activity, making it distinct from other similar compounds.